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Compound of Interest

Compound Name:
2-(Chloromethyl)-4-ethyl-1-

methoxybenzene

CAS No.: 85944-01-0

Cat. No.: B2847659

Get Quote

Technical Monograph: 2-(Chloromethyl)-4-ethyl-1-methoxybenzene[1][2]

Executive Summary
2-(Chloromethyl)-4-ethyl-1-methoxybenzene (CAS 85944-01-0) is a specialized benzyl

chloride intermediate characterized by a unique substitution pattern that combines an electron-

donating methoxy group with a lipophilic ethyl moiety. This compound serves as a critical

electrophilic building block in medicinal chemistry and agrochemical synthesis, primarily utilized

to introduce the 2-methoxy-5-ethylbenzyl motif into pharmacophores. Its reactivity profile is

dominated by the labile benzylic chloride, making it a potent alkylating agent for nucleophilic

substitution reactions. This guide details its physicochemical properties, synthetic pathways,

reactivity mechanisms, and strategic applications in drug discovery.

Identity & Physicochemical Profile
The compound is an alkyl-substituted anisole derivative. The presence of the methoxy group at

the ortho position relative to the chloromethyl group significantly influences its electronic
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properties, enhancing the stability of the benzylic carbocation intermediate during SN1

reactions while maintaining high reactivity for SN2 displacements.

Table 1: Physicochemical Specifications

Property Value Notes

CAS Number 85944-01-0 Verified Identifier

IUPAC Name
2-(Chloromethyl)-4-ethyl-1-

methoxybenzene
Primary Nomenclature

Synonyms

2-Methoxy-5-ethylbenzyl

chloride; 2-Chloromethyl-4-

ethylanisole

Common laboratory usage

Molecular Formula C₁₀H₁₃ClO

Molecular Weight 184.66 g/mol

Physical State Liquid or Low-Melting Solid Typically an oil at RT

Boiling Point ~240–250 °C (Predicted) High BP due to polarity/MW

Solubility
DCM, THF, Toluene, Ethyl

Acetate
Hydrolyzes in water

Stability
Moisture Sensitive; Light

Sensitive
Store under inert gas at -20°C

Synthetic Pathways
The synthesis of 2-(Chloromethyl)-4-ethyl-1-methoxybenzene is typically achieved through

electrophilic aromatic substitution. The most robust industrial route is the Blanc

Chloromethylation of 4-ethylanisole.

Route A: Blanc Chloromethylation (Primary)
This method utilizes the directing effects of the substituents. The methoxy group is a strong

ortho/para director, while the ethyl group is a weak ortho/para director.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b2847659/docs?utm_src=pdf-body#2-chloromethyl-4-ethyl-1-methoxybenzene-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2847659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate: 4-Ethylanisole (1-methoxy-4-ethylbenzene).

Reagents: Formaldehyde (HCHO) or Paraformaldehyde, Hydrogen Chloride (HCl), Zinc

Chloride (ZnCl₂) catalyst.

Regioselectivity: The position ortho to the methoxy group (C2) is highly activated and

sterically accessible, favoring substitution at this site over the position ortho to the ethyl

group.

Route B: Chlorination of Alcohol (Alternative)
Used when high purity is required to avoid bis-chloromethylation byproducts.

Precursor: (2-Methoxy-5-ethylphenyl)methanol.

Reagent: Thionyl Chloride (SOCl₂) or Methanesulfonyl chloride (MsCl)/LiCl.

Mechanism: SNi or SN2 displacement of the hydroxyl group.

Figure 1: Mechanism of Blanc Chloromethylation
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Caption: The methoxy group directs the electrophilic hydroxymethyl cation to the C2 position,

followed by rapid conversion to the chloride.

Reactivity & Mechanism
As a benzyl chloride, CAS 85944-01-0 is a versatile electrophile. Its reactivity is modulated by

the ortho-methoxy group, which can provide anchimeric assistance (neighboring group

participation), potentially accelerating substitution reactions but also increasing sensitivity to

hydrolysis.
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Key Reaction Classes:
N-Alkylation (Amination): Reacts with primary/secondary amines to form benzylamines.

Critical for generating CNS-active pharmacophores.

O-Alkylation (Etherification): Reacts with phenols or alcohols (Williamson Ether Synthesis) to

create biaryl ethers.

C-Alkylation: Reacts with enolates or organometallics (Grignard/Lithium reagents) to extend

the carbon skeleton.

Experimental Protocol: General N-Alkylation

Dissolution: Dissolve 1.0 eq of 2-(Chloromethyl)-4-ethyl-1-methoxybenzene in anhydrous

acetonitrile (MeCN).

Base Addition: Add 1.5–2.0 eq of K₂CO₃ or DIPEA to scavenge HCl.

Nucleophile: Add 1.1 eq of the target amine.

Reflux: Heat to 60–80°C under N₂ for 4–12 hours. Monitor via TLC/LC-MS.

Workup: Filter salts, concentrate filtrate, and purify via flash chromatography (Hex/EtOAc).

Figure 2: Reactivity Workflow
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Caption: Divergent synthesis pathways utilizing the benzylic chloride handle for diverse scaffold

generation.

Applications in Drug Discovery
This compound is utilized to introduce the 2-methoxy-5-ethylbenzyl moiety. This specific

substitution pattern offers distinct advantages in Structure-Activity Relationship (SAR) studies:

Lipophilicity Modulation: The ethyl group increases logP, improving membrane permeability

and blood-brain barrier (BBB) penetration compared to methyl analogs.

Conformational Locking: The ortho-methoxy group can form intramolecular hydrogen bonds

or induce steric clash, locking the rotation of the benzyl group and pre-organizing the

molecule for receptor binding.

Metabolic Stability: The ethyl group is less prone to rapid metabolic oxidation than longer

alkyl chains, while the methoxy group blocks metabolic attack at the ortho position.

Target Classes:
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GPCR Ligands: Used in the synthesis of antagonists for dopamine and serotonin receptors

where the benzyl group fits into hydrophobic pockets.

Kinase Inhibitors: The benzyl moiety serves as a hydrophobic linker connecting the hinge-

binding motif to the solvent-exposed region.

Handling & Safety (SDS Summary)
Hazard Classification:

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Lachrymator: Vapors are highly irritating to eyes and mucous membranes.

Sensitizer: Potential skin sensitizer.

Storage & Handling Protocol:

Atmosphere: Must be handled under nitrogen or argon. Moisture hydrolyzes the chloride to

the alcohol and HCl.

Temperature: Store at -20°C to prevent polymerization or degradation.

PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a face shield.

Always manipulate in a functioning fume hood.

Spill Control: Neutralize with aqueous sodium bicarbonate; absorb with inert material

(vermiculite).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 55791-52-1|1-(Chloromethyl)-2,4-dimethoxybenzene|BLD Pharm [bldpharm.com]

2. 17580-39-1|6-(Chloromethyl)-2-methoxy-1-methylnaphthalene|BLD Pharm
[bldpharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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